Synthesis and magnetism of chromium(II) methylphosphonate, CrII(MePO3)·H2O: a new weak ferromagnet
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/CC9960000759
Abstract
A new chromium(II) phosphonate, CrII(MePO3)H2O, is prepared and characterised; magnetic measurements in the temperature range 100–300 K show a typical Curie-Weiss behaviour with a Curie constant of 2.90(5) emu K mol–1 and a negative Weiss constant θ of –226(6) K; the thermal variation of the magnetic susceptibility below 60 K depends upon the cooling mode (z.f.c. = zero-field cooled and f.c. = field cooled); the compound is a canted antiferromagnet with the ordering temperature TN at 35.8(3) K.
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Journal Name：Chemical Communications
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